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Compound of Interest

Compound Name: 2-Bromooxazole

Cat. No.: B165757 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and potentially hazardous compounds like 2-
Bromooxazole. This guide provides immediate, essential safety protocols and logistical

information for the proper handling, storage, and disposal of 2-Bromooxazole, designed to be

your trusted resource for laboratory safety and chemical management.

Hazard Assessment and Personal Protective
Equipment (PPE)
2-Bromooxazole is classified as a combustible liquid that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1] Strict adherence to recommended personal

protective equipment is mandatory to mitigate these risks.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

Double gloving is

recommended.[2]

To prevent skin contact and

absorption.

Eye and Face Protection
Chemical safety goggles and a

face shield.[3]

To protect against splashes

and airborne particles that can

cause severe eye damage.[1]

[4]

Skin and Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

closed-toe shoes. For larger

quantities or potential for

splashing, a chemical-resistant

apron is advised.[3]

To minimize skin exposure.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an organic vapor cartridge

is necessary.[5]

To prevent inhalation of vapors

or mists.[1][4]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-Bromooxazole is crucial for safe

handling and storage.

Table 2: Physical and Chemical Properties of 2-Bromooxazole
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Property Value

Molecular Formula C₃H₂BrNO[1]

Molecular Weight 147.96 g/mol [1]

Appearance
Not explicitly stated, but related bromo-

compounds are solids or liquids.

Storage
Store in an inert atmosphere, in a freezer under

-20°C.[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-Bromooxazole will minimize the risk of exposure and

accidents.

1. Preparation:

Don PPE: Before entering the designated handling area, put on all required PPE as detailed

in Table 1.

Prepare Fume Hood: Verify that the chemical fume hood is operational and the sash is at the

appropriate working height. The work surface should be clean and clear of unnecessary

items.

Assemble Materials: Gather all necessary equipment, such as glassware, spatulas, and

solvents, and place them inside the fume hood.

2. Handling:

Weighing: Carefully weigh the desired amount of 2-Bromooxazole in a tared container

within the fume hood to minimize inhalation risk.

Dissolving and Reaction: When dissolving the compound, slowly add the solvent to the solid

to prevent splashing. All reactions must be performed within the fume hood.
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Transferring: Use appropriate tools like a pipette or a funnel to transfer solutions and avoid

spills.

3. Cleanup and Disposal:

Decontamination: After the experiment, decontaminate all surfaces and equipment that may

have come into contact with the chemical using a suitable cleaning agent, followed by a

water rinse.

Waste Segregation: Collect all waste materials, including contaminated gloves, pipette tips,

and excess reagents, in a designated hazardous waste container.

Disposal: Dispose of contents and container to an approved waste disposal plant.[4][7]

Chemical waste generators must adhere to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations for complete and accurate classification and disposal.[4]

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. Gloves

should be removed last. Thoroughly wash hands with soap and water after removing all

PPE.[2]

Emergency Procedures and First Aid
In the event of an exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, removing contact lenses if

present and easy to do.[4][7] Seek immediate

medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing.[7][9] If skin

irritation occurs, get medical advice.[4][7]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[4][7] If

you feel unwell, call a POISON CENTER or

doctor.[4][7]

Ingestion

Do NOT induce vomiting.[8][10] Rinse mouth

with water.[4] Seek immediate medical attention.

[7][9]

Spill Management Workflow
A clear and practiced spill response plan is essential for laboratory safety.
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Chemical Spill Response Workflow

Immediate Actions

Containment & Cleanup

Final Steps

Alert others in the area

Evacuate the immediate area if necessary

Major Spill

Assess the spill size and hazard

Minor Spill

Report the incident to the supervisor

Contain the spill with absorbent material

Neutralize if appropriate (consult SDS)

Clean up spill using appropriate tools

Dispose of waste in a labeled hazardous waste container

Decontaminate the area and affected equipment

Click to download full resolution via product page

Caption: A step-by-step workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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